1,1-Diphenyl-1-propanol

• IUPAC Name: 1,1-diphenylpropan-1-ol
• InChI: InChI=1S/C15H16O/c1-2-15(16,13-9-5-3-6-10-13)14-11-7-4-8-12-14/h3-12,16H,2H2,1H3
• InChI Key: OIYMUIUXMYAXIX-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC=CC=C1)(C2=CC=CC=C2)O
• Molecular Formula: C15H16O
• DSSTOX Substance ID: DTXSID50966127
• Molecular Weight: 212.29 g/mol
• CAS No.: 5180-33-6

Description

1,1-Diphenyl-1-propanol is a useful research compound. Its molecular formula is C15H16O and its molecular weight is 212.29 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 41385. The United Nations designated GHS hazard class pictogram is Corrosive;Irritant, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Mechanism of Action

Target of Action

It’s known that the compound has a structure with an intramolecular oh…π hydrogen bond , which could potentially interact with various biological targets.

Mode of Action

The compound’s structure, which includes an intramolecular OH…π hydrogen bond , suggests it could interact with its targets through hydrogen bonding

Action Environment

Environmental factors can influence the action, efficacy, and stability of 1,1-diphenylpropan-1-ol . These factors could include the pH and temperature of the environment, the presence of other molecules, and the specific characteristics of the target.

Synthesis routes and methods I

Procedure details

A mixture of 21 g. of α-vinyl-benzhydrol and 84 ml. of cyclohexane is refluxed in the presence of palladium catalyst. When the reaction is over, as evidenced by thin layer chromatography, the mixture is cooled, the catalyst is filtered off, and the filtrate is evaporated under reduced pressure. 21.2 g. of crystalline α-ethyl-benzhydrol, melting at 93°-94° C., are obtained as residue.

Synthesis routes and methods II

Procedure details

To a well-stirred solution of propiophenone (20.1 g, 0.15 mol) in dry diethyl ether (125 ml) kept under nitrogen at room temperature was added a solution of phenylmagnesium bromide (55 ml, 3 M in diethyl ether) in dry diethyl ether (25 ml). The reaction mixture was stirred for 1 h and a mixture of a saturated ammonium chloride solution (100 ml) and water (50 ml) was added. The phases were separated and the aqueous phase was extracted with diethyl ether (100 ml). The combined organic phases was washed with a 0.5 N hydrochloric acid solution and dried (Na2SO4). The solvent was evaporated in vacuo to give a solid residue which was triturated with cyclohexane (100 ml). The solid was collected by filtration and dried to give 26.4 g (83%) of 1,1-diphenyl-1-propanol.